Cas no 1375180-30-5 (1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile)

• Product Name: 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile
• CAS No: 1375180-30-5
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 2150514
• PubChem ID: 87686501
• Update Time: 2025-06-14

1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[3-(benzyloxy)propyl]-5-formylindoline-7-carbonitrile
• 1375180-30-5
• 5-Formyl-2,3-dihydro-1-[3-(phenylmethoxy)propyl]-1H-indole-7-carbonitrile
• DB-363161
• SCHEMBL4537574
• 1-(3-(Benzyloxy)propyl)-5-formylindoline-7-carbonitrile
• starbld0004144
• 5-formyl-1-(3-phenylmethoxypropyl)-2,3-dihydroindole-7-carbonitrile
• 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile

• Inchi： 1S/C20H20N2O2/c21-13-19-12-17(14-23)11-18-7-9-22(20(18)19)8-4-10-24-15-16-5-2-1-3-6-16/h1-3,5-6,11-12,14H,4,7-10,15H2
• InChI Key： VKXPNKYSVROKKY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCN1C2C(C#N)=CC(C=O)=CC=2CC1

Computed Properties

• Exact Mass: 320.152477885Da
• Monoisotopic Mass: 320.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.7E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile

Comprehensive Overview of 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile (CAS No. 1375180-30-5)

1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile (CAS No. 1375180-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the indoline derivative family, characterized by a fused benzene and pyrrole ring system, which is often leveraged in drug discovery and material science. The presence of a formyl group and a carbonitrile moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indoline-based compounds has surged, driven by their role in developing kinase inhibitors, antioxidants, and fluorescent probes. Researchers are particularly interested in 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile due to its potential as a building block for small-molecule therapeutics. Its benzyloxypropyl side chain enhances solubility and bioavailability, addressing a common challenge in drug formulation. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design.

The synthesis of 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and nucleophilic substitution. These methods are widely discussed in academic literature, reflecting the compound's relevance in medicinal chemistry. Its CAS No. 1375180-30-5 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Notably, the compound's carbonitrile group offers a reactive site for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile is often procured by pharmaceutical intermediates suppliers and custom synthesis providers. Its applications extend beyond therapeutics, including use in agrochemicals and functional materials. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) makes it a practical choice for laboratories. As the focus on green chemistry intensifies, researchers are also exploring eco-friendly synthetic routes for this compound to minimize waste and energy consumption.

Frequently asked questions about 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile include inquiries about its spectroscopic data (e.g., NMR, IR, and MS), solubility profiles, and handling precautions. These details are crucial for experimental reproducibility and safety. Additionally, the compound's role in cancer research and neurodegenerative disease models is a hot topic, as indoline derivatives are known to modulate key biological pathways. Its CAS No. 1375180-30-5 is frequently searched in databases like SciFinder and Reaxys, underscoring its importance in chemical research.

In summary, 1-3-(Benzyloxy)propyl-5-formylindoline-7-carbonitrile (CAS No. 1375180-30-5) represents a valuable tool for chemists and pharmacologists. Its structural complexity and functional groups enable diverse applications, from drug development to material innovation. As research into targeted therapies and precision medicine advances, this compound is poised to play a pivotal role in discovering next-generation bioactive molecules. For those seeking detailed protocols or commercial sources, referencing its CAS number ensures accurate identification and procurement.